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Compound of Interest

Compound Name: N-(2-nitrophenyl)pyridin-4-amine

Cat. No.: B107022

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-nitrophenyl)pyridin-4-amine is a heterocyclic aromatic amine containing a pyridine ring
substituted with a nitrophenyl group. This scaffold is of interest in medicinal chemistry and
materials science due to the diverse biological activities and physicochemical properties
exhibited by related nitropyridine derivatives. This technical guide provides a comprehensive
overview of the known physicochemical properties of N-(2-nitrophenyl)pyridin-4-amine, a
representative experimental protocol for its synthesis based on analogous compounds, and an
exploration of its potential biological significance.

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-(2-
nitrophenyl)pyridin-4-amine.
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Property Value Source

Molecular Formula C11H9oN302 MOLBASE[1]
Molecular Weight 215.208 g/mol MOLBASE[1]
Exact Mass 215.069 g/mol MOLBASE[1]
LogP 3.3296 MOLBASE[1]
Polar Surface Area (PSA) 70.74 A2 MOLBASE[1]
Density 1.34 g/cm3 MOLBASE[1]
Boiling Point 379.9 °C at 760 mmHg MOLBASE[1]
Flash Point 183.5°C MOLBASE[1]
Refractive Index 1.674 MOLBASE[1]

Melting Point

Data not available

pKa

Data not available

Experimental Protocols

While a specific experimental protocol for the synthesis of N-(2-nitrophenyl)pyridin-4-amine
is not readily available in the searched literature, a representative palladium-catalyzed cross-
coupling reaction, the Buchwald-Hartwig amination, is a common and effective method for the
synthesis of similar N-arylpyridylamines. The following protocol is adapted from the synthesis of
structurally related compounds.[2][3]

Representative Synthesis: Buchwald-Hartwig Amination

This protocol describes a general method for the palladium-catalyzed C-N cross-coupling
reaction between an aryl halide and an amine.

Materials:
 4-chloropyridine hydrochloride

e 2-pitroaniline

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.molbase.com/moldata/617416.html
https://www.benchchem.com/product/b107022?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/796738-71-1.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_N_4_Nitrophenyl_pyridin_2_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Palladium(ll) acetate (Pd(OAc)2)

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

Cesium carbonate (Cs2C03)

Anhydrous 1,4-Dioxane

Nitrogen or Argon gas (inert atmosphere)

Procedure:

To a dry reaction flask, add 4-chloropyridine hydrochloride (1.0 mmol), 2-nitroaniline (1.2
mmol), cesium carbonate (2.5 mmol), palladium(ll) acetate (0.02 mmol), and Xantphos (0.04
mmol).

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to
ensure an inert atmosphere.

Add anhydrous and degassed 1,4-dioxane (10 mL) to the flask via syringe.

Heat the reaction mixture to 100 °C and stir for 4-12 hours. The reaction progress should be
monitored by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.
Filter the mixture to remove solid residues.
Concentrate the filtrate under reduced pressure.

The crude product can be purified by flash chromatography on silica gel using an appropriate
solvent system (e.g., ethyl acetate/petroleum ether) to yield the desired N-(2-
nitrophenyl)pyridin-4-amine.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical

techniques such as:
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'H NMR (Nuclear Magnetic Resonance): To determine the proton chemical environment.
13C NMR (Nuclear Magnetic Resonance): To determine the carbon skeleton.

Mass Spectrometry (MS): To confirm the molecular weight.

Infrared Spectroscopy (IR): To identify functional groups.

Melting Point Analysis: To assess purity.

Potential Biological Significance and Signaling
Pathways

Direct studies on the biological activity of N-(2-nitrophenyl)pyridin-4-amine are limited in the

available literature. However, the broader class of nitropyridine derivatives has been

extensively investigated and shown to possess a wide range of biological activities.[4][5]

Anticipated Biological Activities:

Anticancer Activity: Many nitropyridine-containing compounds have demonstrated potential
as anticancer agents.[6] Their mechanism of action often involves the inhibition of key
signaling molecules such as protein kinases, which are crucial for cancer cell growth and
proliferation.[6]

Antimicrobial Activity: The nitro group is a well-known pharmacophore in antimicrobial
agents.[4] Nitropyridine derivatives have shown activity against various bacterial and fungal
strains.[5]

Kinase Inhibition: The N-phenylpyridin-2-amine scaffold, a core structure related to the target
compound, is a known "privileged structure™ in medicinal chemistry and is found in numerous
kinase inhibitors.[6]

The following diagram illustrates a general workflow for the discovery and evaluation of

bioactive compounds, a process that would be applicable to N-(2-nitrophenyl)pyridin-4-

amine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b107022?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230682/
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/pdf/Biological_Activity_of_N_4_Nitrophenyl_pyridin_2_amine_Derivatives_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://www.benchchem.com/pdf/Biological_Activity_of_N_4_Nitrophenyl_pyridin_2_amine_Derivatives_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230682/
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/pdf/Biological_Activity_of_N_4_Nitrophenyl_pyridin_2_amine_Derivatives_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://www.benchchem.com/product/b107022?utm_src=pdf-body
https://www.benchchem.com/product/b107022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Characterization
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General workflow for drug discovery and development.
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Given the prevalence of kinase inhibition among related compounds, a potential signaling
pathway that N-(2-nitrophenyl)pyridin-4-amine might modulate is the protein kinase signaling
cascade.

Growth Factor Receptor N-(2-nitrophenyl)pyridin-4-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b107022?utm_src=pdf-body
https://www.benchchem.com/product/b107022?utm_src=pdf-body-img
https://www.benchchem.com/product/b107022?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

1. molbase.com [molbase.com]

[chemicalbook.com]

e 3. benchchem.com [benchchem.com]

2. N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine synthesis - chemicalbook

e 4. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC

[pmc.ncbi.nlm.nih.gov]
¢ 5. mdpi.com [mdpi.com]

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-(2-
nitrophenyl)pyridin-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107022#physicochemical-properties-of-n-2-

nitrophenyl-pyridin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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